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Compound of Interest

Compound Name: 2-Methoxyethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Methoxyethanol (also known as Methyl Cellosolve or ethylene glycol monomethyl
ether, EGME) is a versatile organic solvent belonging to the glycol ether family.[1][2] Its unique
amphiphilic nature, possessing both a hydrophilic hydroxyl group and a lipophilic ether group,
allows it to be miscible with water and a wide range of organic solvents.[3][4] This property
makes it a valuable component in the formulation of paints, varnishes, dyes, inks, and resins.
[2] It also finds application as a de-icing agent for jet fuel. However, its utility is overshadowed
by its significant toxicity, particularly its adverse effects on the hematopoietic, lymphatic, and
reproductive systems.[1][2][5][6] This guide provides a comprehensive overview of the core
physical and chemical properties of 2-Methoxyethanol, details on experimental
methodologies, and visual representations of its metabolic pathway and synthesis.

Chemical Structure and Identifiers

2-Methoxyethanol consists of a methyl group linked via an ether oxygen to an ethanol
backbone.[4]

o |[UPAC Name: 2-Methoxyethan-1-ol[1]

o Synonyms: Ethylene Glycol Monomethyl Ether (EGME), Methyl Cellosolve, Methyl Glycaol,
Methyl Oxitol.[1][7]
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CAS Number: 109-86-4[1]

Molecular Formula: C3HsO2[1][8]

Molecular Weight: 76.09 g/mol [1][8]

SMILES: COCCO[1]

Physical Properties

2-Methoxyethanol is a clear, colorless liquid with a characteristic mild, ether-like odor.[1][3][9]
[10] It is a flammable, volatile, and hygroscopic compound.[4][6]

Table 1: Quantitative Physical Properties of 2-Methoxyethanol
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Property Value Notes
N ) At standard atmospheric
Boiling Point 124-125 °C (255-257 °F)
pressure.[1][3][11]
Melting Point -85 °C (-121 °F) [1][11]
Density / Specific Gravity 0.965 g/mL (or g/cm3) at 25 °C [1103][11]

Vapor Pressure

6.17 mmHg at 20 °C

9.7 mmHg at 25 °C

10 hPa at 20 °C

[12][13]

Vapor Density

2.62 - 2.63 (Air = 1.0)

Vapors are heavier than air.
[10][12]

Solubility

Miscible

In water and most organic
solvents.[1][3][4]

Flash Point

38-40 °C (100.4-104 °F)

Closed cup.[12][14][15]

Autoignition Temperature

285 °C (545 °F)

[14][15][16]

Refractive Index

n20/D 1.402

[3]

Viscosity

1.7 mPa-s at 20 °C

Dynamic viscosity.[13][16][17]

1.6 mm?/s at 20 °C

Kinematic viscosity.[13][16]

Odor Threshold

0.9-2.3 ppm

[31112]

pH

40-7.0

In aqueous solution.[3][16]

Chemical Properties

The chemical behavior of 2-Methoxyethanol is dictated by its two functional groups: the ether

linkage and the primary alcohol.

Table 2: Chemical and Reactivity Data for 2-Methoxyethanol
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Property Value /| Description

Incompatible with strong oxidizing agents, acid
chlorides, and acid anhydrides.[3] Contact with
Reactivity strong bases may cause decomposition.[3] Can
form explosive peroxides, especially upon
concentration or distillation.[3][5][15]

Thermal decomposition can yield products such

as formaldehyde and methanol.[4] On

Decomposition o ) )
combustion, it may emit toxic fumes of carbon
monoxide (CO) and carbon dioxide (COz2).[5]
Explosive Limits Lower Explosive Limit (LEL): 1.8 - 2.5% (V)

Upper Explosive Limit (UEL): 14 - 24.5% (V)[1]
[12][14][18]

Partition Coefficient (log P) -0.77

Experimental Protocols
Detailed methodologies for determining key physical and chemical properties are crucial for
reproducible research.

Protocol 1: Determination of Boiling Point (Distillation Method)

o Apparatus Setup: Assemble a standard distillation apparatus, including a round-bottom flask,
a distillation head with a thermometer, a condenser, and a receiving flask. The thermometer
bulb should be positioned just below the side arm leading to the condenser.

o Sample Preparation: Place a volume of 2-Methoxyethanol (e.g., 50 mL) into the round-
bottom flask along with a few boiling chips to ensure smooth boiling.

o Heating: Gently heat the flask using a heating mantle.

o Observation: Record the temperature at which a steady stream of distillate is collected in the
receiving flask. This temperature, corrected for atmospheric pressure, is the boiling point. For
2-Methoxyethanol, this is expected to be in the range of 124-125 °C.[1]
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Protocol 2: Analysis by Gas Chromatography (GC)

o System Configuration: Use a gas chromatograph equipped with a Flame lonization Detector
(FID). A suitable capillary column would be a polar column (e.g., DB-WAX or equivalent) due
to the polar nature of the analyte.

o Standard Preparation: Prepare a series of calibration standards of 2-Methoxyethanol in a
suitable solvent (e.g., methanol or dichloromethane) at known concentrations.

e Instrument Parameters (Typical):
o Injector Temperature: 200 °C
o Detector Temperature: 250 °C

o Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 150 °C at a rate of 10
°C/min.

o Carrier Gas: Helium or Nitrogen at a constant flow rate.

e Injection: Inject a small, fixed volume (e.g., 1 pL) of the sample and each standard into the
GC.

o Data Analysis: Identify the 2-Methoxyethanol peak in the chromatogram based on its
retention time, which is determined by running a known standard. Quantify the amount in the
sample by comparing its peak area to the calibration curve generated from the standards.

Synthesis, Metabolism, and Toxicity Pathways
Synthesis of 2-Methoxyethanol

2-Methoxyethanol can be synthesized via the nucleophilic attack of methanol on protonated
ethylene oxide.[1] This reaction is a common method for producing glycol ethers.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b045455?utm_src=pdf-body
https://www.benchchem.com/product/b045455?utm_src=pdf-body
https://www.benchchem.com/product/b045455?utm_src=pdf-body
https://www.benchchem.com/product/b045455?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Methoxyethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2-Methoxyethanol

Reactants

+ Ethylene Oxide
Methanol (CHsOH) (Acid Catalyst) Product

| H

2-Methoxyethanol (CHzOCH2CH20H)

Ethylene Oxide (Cz2H40)

Click to download full resolution via product page

Caption: Industrial synthesis of 2-Methoxyethanol.

Metabolic Pathway and Toxicity

The toxicity of 2-Methoxyethanol is not caused by the compound itself, but by its primary
metabolite, methoxyacetic acid.[1] The initial metabolic step is carried out by alcohol
dehydrogenase.
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Metabolic Pathway of 2-Methoxyethanol
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Caption: Metabolic activation and toxicity of 2-Methoxyethanol.

The conversion of 2-methoxyethanol to methoxyacetic acid by alcohol dehydrogenase is the
critical step leading to its harmful effects.[1] This toxic metabolite is responsible for the
observed damage to the bone marrow and testes, leading to conditions like anemia,
granulocytopenia, oligospermia, and azoospermia.[1][2] It is also a known teratogen in animal
studies.[6][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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